Cas no 5692-66-0 ((e)-dimesityldiazene)

• Product Name: (e)-dimesityldiazene
• CAS No: 5692-66-0
• MF: C₁₈H₂₂N₂
• MW: 266.380684375763
• CID: 1600297
• PubChem ID: 21891
• Update Time: 2025-04-21

(e)-dimesityldiazene Chemical and Physical Properties

Names and Identifiers

• (e)-dimesityldiazene
• AC1NQTHG
• 2,2',4,4',6,6'-Hexamethyl-4,4'-bi-4H-pyran
• azomesitylene
• 2,2',4,4',6,6'-hexamethylazobenzene
• 1,2-dimesityldiazene
• dimesityl-diazene
• 2,4,6,2',4',6'-hexamethyl-4H,4'H-[4,4']bipyranyl
• Dimesityl-diazen
• 1,2-Bis(2,4,6-trimethylphenyl)diazene
• Oprea1_783372
• AC1NQTHG; 2,2',4,4',6,6'-Hexamethyl-4,4'-bi-4H-pyran; azomesitylene; 2,2',4,4',6,6'-hexamethylazobenzene; 1,2-dimesityldiazene; dimesityl-diazene; 2,4,6,2',4',6'-hexamethyl-4H,4'H-[4,4']bipyranyl; Dimesityl-diazen; 1,2-Bis(2,4,6-trimethylphenyl)diazene; Oprea1_783372;
• SCHEMBL3286340
• (E)-bis(2,4,6-trimethyl-phenyl)-diazene
• 5692-66-0
• BIS(2,4,6-TRIMETHYLPHENYL)DIAZENE

• Inchi： 1S/C18H22N2/c1-11-7-13(3)17(14(4)8-11)19-20-18-15(5)9-12(2)10-16(18)6/h7-10H,1-6H3/b20-19+
• InChI Key： NFOOWWPQFWDOIP-FMQUCBEESA-N
• SMILES： N(/C1C(C)=CC(C)=CC=1C)=N\C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 266.17846
• Monoisotopic Mass: 266.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.7A^2
• XLogP3: 5.9

Experimental Properties

• Density: 0.98
• Boiling Point: 418.8°C at 760 mmHg
• Flash Point: 199.7°C
• Refractive Index: 1.546
• PSA: 24.72